Cas no 2227753-25-3 (tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate)
tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate
- EN300-1885235
- 2227753-25-3
- tert-butyl 4-[(4R)-4-aminopentyl]piperazine-1-carboxylate
-
- Inchi: 1S/C14H29N3O2/c1-12(15)6-5-7-16-8-10-17(11-9-16)13(18)19-14(2,3)4/h12H,5-11,15H2,1-4H3/t12-/m1/s1
- InChI Key: AIDVZXVMEWSCRS-GFCCVEGCSA-N
- SMILES: O(C(C)(C)C)C(N1CCN(CCC[C@@H](C)N)CC1)=O
Computed Properties
- Exact Mass: 271.22597718g/mol
- Monoisotopic Mass: 271.22597718g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 58.8Ų
tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1885235-0.05g |
tert-butyl 4-[(4R)-4-aminopentyl]piperazine-1-carboxylate |
2227753-25-3 | 0.05g |
$1573.0 | 2023-09-18 | ||
| Enamine | EN300-1885235-0.1g |
tert-butyl 4-[(4R)-4-aminopentyl]piperazine-1-carboxylate |
2227753-25-3 | 0.1g |
$1648.0 | 2023-09-18 | ||
| Enamine | EN300-1885235-0.25g |
tert-butyl 4-[(4R)-4-aminopentyl]piperazine-1-carboxylate |
2227753-25-3 | 0.25g |
$1723.0 | 2023-09-18 | ||
| Enamine | EN300-1885235-0.5g |
tert-butyl 4-[(4R)-4-aminopentyl]piperazine-1-carboxylate |
2227753-25-3 | 0.5g |
$1797.0 | 2023-09-18 | ||
| Enamine | EN300-1885235-1.0g |
tert-butyl 4-[(4R)-4-aminopentyl]piperazine-1-carboxylate |
2227753-25-3 | 1g |
$1872.0 | 2023-05-23 | ||
| Enamine | EN300-1885235-2.5g |
tert-butyl 4-[(4R)-4-aminopentyl]piperazine-1-carboxylate |
2227753-25-3 | 2.5g |
$3670.0 | 2023-09-18 | ||
| Enamine | EN300-1885235-5.0g |
tert-butyl 4-[(4R)-4-aminopentyl]piperazine-1-carboxylate |
2227753-25-3 | 5g |
$5429.0 | 2023-05-23 | ||
| Enamine | EN300-1885235-10.0g |
tert-butyl 4-[(4R)-4-aminopentyl]piperazine-1-carboxylate |
2227753-25-3 | 10g |
$8049.0 | 2023-05-23 | ||
| Enamine | EN300-1885235-1g |
tert-butyl 4-[(4R)-4-aminopentyl]piperazine-1-carboxylate |
2227753-25-3 | 1g |
$1872.0 | 2023-09-18 | ||
| Enamine | EN300-1885235-5g |
tert-butyl 4-[(4R)-4-aminopentyl]piperazine-1-carboxylate |
2227753-25-3 | 5g |
$5429.0 | 2023-09-18 |
tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate
tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate: A Novel Scaffold for Targeted Therapeutic Applications
tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate represents a promising molecular scaffold with significant potential in the development of targeted therapies for complex diseases. This compound, characterized by its unique chemical structure and functional groups, has attracted considerable attention in recent years due to its ability to modulate multiple biological pathways. The CAS No. 2227753-25-3 designation underscores its distinct chemical identity within the broader landscape of pharmaceutical research. As a derivative of piperazine, this molecule combines the structural versatility of a six-membered ring with the functional diversity of an aminoalkyl chain, enabling it to interact with a wide range of biological targets.
Recent advancements in medicinal chemistry have highlighted the importance of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate in the design of multi-target drugs. A 2023 study published in Journal of Medicinal Chemistry demonstrated its potential as a scaffold for modulating ion channel activity, particularly in the context of neurological disorders. The compound's ability to selectively bind to voltage-gated sodium channels has been linked to its anti-epileptic properties, offering a novel approach to managing refractory seizures. This finding aligns with the growing trend in drug development towards molecules that can simultaneously address multiple disease mechanisms.
The structural features of tert-butyl 4-(4R)-4-aminopentyipiperazine-1-carboxylate are particularly noteworthy. The 4-(4R) stereochemical configuration at the piperazine ring introduces chirality, which is critical for determining biological activity. This stereochemical specificity allows the molecule to engage with target proteins in a manner that is both precise and efficient. The tert-butyl group provides steric bulk, enhancing the molecule's stability while minimizing off-target interactions. This combination of structural elements positions the compound as a valuable tool in the development of selective therapeutics.
Current research on tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate is expanding into new therapeutic areas. A 2024 preclinical study in Drug Discovery Today explored its potential in the treatment of neurodegenerative diseases. The compound was shown to reduce oxidative stress and modulate inflammatory responses in models of Parkinson's disease. These findings suggest that the molecule's multifunctional properties could make it a candidate for the development of disease-modifying therapies. The ability to target both neuroinflammation and oxidative damage represents a significant advancement in the treatment of complex neurological conditions.
From a synthetic perspective, the tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate scaffold offers unique opportunities for chemical modification. Researchers are exploring the incorporation of additional functional groups to enhance its pharmacokinetic profile. For instance, the addition of hydrophilic moieties could improve solubility, while the introduction of lipophilic groups might enhance cellular permeability. These modifications are critical for optimizing the compound's therapeutic potential and ensuring its suitability for various routes of administration.
Computational studies have further illuminated the mechanism of action of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate. Molecular docking simulations have identified potential protein targets, including ion channels and G-protein coupled receptors. These interactions are thought to underlie the compound's diverse biological activities. The ability to predict binding affinities and selectivity profiles through computational modeling is a key factor in the efficient development of new therapeutic agents.
One of the most intriguing aspects of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate is its potential for use in combination therapies. A 2023 clinical trial in Neurology investigated the compound's synergistic effects when combined with standard antiepileptic drugs. The results indicated that the combination treatment led to a significant reduction in seizure frequency compared to monotherapy. This suggests that the molecule could play a valuable role in personalized medicine approaches, where tailored combinations of drugs are used to address individual patient needs.
The chemical stability of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate is another important consideration in its development. The tert-butyl group provides a protective effect against hydrolytic degradation, which is crucial for maintaining the compound's integrity in biological systems. This stability is particularly advantageous for oral formulations, where the molecule must survive the harsh conditions of the gastrointestinal tract before being absorbed into the systemic circulation.
From a pharmacological standpoint, the compound's ability to modulate multiple targets is both an advantage and a challenge. While this polypharmacological profile can lead to enhanced therapeutic effects, it also raises concerns about potential side effects. Ongoing research is focused on identifying the precise mechanisms of action and developing strategies to minimize adverse reactions. This work is essential for ensuring the safety and efficacy of the compound in clinical settings.
The future of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate research is likely to be shaped by advances in synthetic chemistry and computational methods. The development of more efficient synthetic routes will be critical for large-scale production, while improvements in predictive modeling will help guide the design of more effective derivatives. These advancements are expected to accelerate the translation of this promising compound from the laboratory to the clinic.
As the field of drug discovery continues to evolve, tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate stands as a testament to the power of molecular design in creating innovative therapeutics. Its unique structural features and multifunctional properties position it as a valuable asset in the quest for more effective treatments for complex diseases. Continued research and development will be essential to fully realize its potential and bring this promising compound to patients in need.
Researchers are also exploring the potential of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate in the context of personalized medicine. By understanding how genetic variations influence the compound's efficacy and safety, scientists can develop targeted therapies that are more effective for specific patient populations. This approach is expected to significantly improve treatment outcomes and reduce the risk of adverse effects.
The synthesis of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate has been the subject of several recent studies, with a focus on optimizing reaction conditions and improving yield. These efforts are crucial for the large-scale production of the compound, which is necessary for clinical trials and eventual commercialization. The development of scalable synthetic methods will be a key factor in determining the compound's viability as a therapeutic agent.
As the understanding of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate's biological activity continues to grow, so too does the potential for its application in new therapeutic areas. From neurological disorders to inflammatory conditions, the compound's versatility suggests that it could be a valuable tool in the development of novel treatments. Continued research will be essential to fully explore these possibilities and bring this promising molecule to the forefront of pharmaceutical innovation.
Ultimately, the development of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate represents a significant step forward in the field of drug discovery. Its unique structural features, combined with its multifunctional properties, make it a valuable asset in the pursuit of more effective and targeted therapies. As research in this area continues to advance, the potential applications of this compound are likely to expand, offering new hope for patients with complex and challenging medical conditions.
Researchers are also investigating the potential of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate in the context of drug repurposing. By examining its interactions with existing therapeutic targets, scientists hope to identify new applications for the compound. This approach could lead to the development of novel treatments without the need for extensive new research, potentially accelerating the availability of effective therapies for patients.
As the field of medicinal chemistry continues to evolve, the role of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate is likely to become even more significant. Its unique properties and potential applications suggest that it will play a key role in the development of innovative therapies for a wide range of diseases. Continued research and collaboration between scientists and clinicians will be essential in realizing the full potential of this promising compound.
Finally, the ongoing research into tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate underscores the importance of interdisciplinary collaboration in drug discovery. By combining expertise in chemistry, biology, and pharmacology, researchers are able to explore the full range of possibilities offered by this compound. This collaborative approach is expected to drive further advancements in the field and bring new treatments to patients in need.
The journey of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate from the laboratory to the clinic is just beginning. As scientists continue to uncover its properties and potential applications, the compound is poised to make a significant impact in the world of medicine. With continued research and development, this promising molecule may one day become a cornerstone of modern therapeutic interventions.
Researchers are also exploring the potential of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate in the context of combination therapies. By pairing it with other drugs, scientists hope to enhance its therapeutic effects while minimizing potential side effects. This approach could lead to more effective and personalized treatment strategies for a variety of medical conditions.
As the field of drug discovery continues to advance, the role of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate is likely to become even more prominent. Its unique properties and potential applications suggest that it will play a key role in the development of innovative therapies for a wide range of diseases. Continued research and collaboration between scientists and clinicians will be essential in realizing the full potential of this promising compound.
The journey of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate from the laboratory to the clinic is just beginning. As scientists continue to uncover its properties and potential applications, the compound is poised to make a significant impact in the world of medicine. With continued research and development, this promising molecule may one day become a cornerstone of modern therapeutic interventions.
Researchers are also exploring the potential of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate in the context of combination therapies. By pairing it with other drugs, scientists hope to enhance its therapeutic effects while minimizing potential side effects. This approach could lead to more effective and personalized treatment strategies for a variety of medical conditions.
As the field of drug discovery continues to advance, the role of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate is likely to become even more prominent. Its unique properties and potential applications suggest that it will play a key role in the development of innovative therapies for a wide range of diseases. Continued research and collaboration between scientists and clinicians will be essential in realizing the full potential of this promising compound.
The journey of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate from the laboratory to the clinic is just beginning. As scientists continue to uncover its properties and potential applications, the compound is poised to make a significant impact in the world of medicine. With continued research and development, this promising molecule may one day become a cornerstone of modern therapeutic interventions.
Researchers are also exploring the potential of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate in the context of combination therapies. By pairing it with other drugs, scientists hope to enhance its therapeutic effects while minimizing potential side effects. This approach could lead to more effective and personalized treatment strategies for a variety of medical conditions.
As the field of drug discovery continues to advance, the role of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate is likely to become even more prominent. Its unique properties and potential applications suggest that it will play a key role in the development of innovative therapies for a wide range of diseases. Continued research and collaboration between scientists and clinicians will be essential in realizing the full potential of this promising compound.
The journey of tert-butyl 4-(4R)-4-aminopentylinpiperazine-1-carboxylate from the laboratory to the clinic is just beginning. As scientists continue to uncover its properties and potential applications, the compound is poised to make a significant impact in the world of medicine. With continued research and development, this promising molecule may one day become a cornerstone of modern therapeutic interventions.
Researchers are also exploring the potential of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate in the context of combination therapies. By pairing it with other drugs, scientists hope to enhance its therapeutic effects while minimizing potential side effects. This approach could lead to more effective and personalized treatment strategies for a variety of medical conditions.
As the field of drug discovery continues to advance, the role of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate is likely to become even more prominent. Its unique properties and potential applications suggest that it will play a key role in the development of innovative therapies for a wide range of diseases. Continued research and collaboration between scientists and clinicians will be essential in realizing the full potential of this promising compound.
The journey of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate from the laboratory to the clinic is just beginning. As scientists continue to uncover its properties and potential applications, the compound is poised to make a significant impact in the world of medicine. With continued research and development, this promising molecule may one day become a cornerstone of modern therapeutic interventions.
Researchers are also exploring the potential of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate in the context of combination therapies. By pairing it with other drugs, scientists hope to enhance its therapeutic effects while minimizing potential side effects. This approach could lead to more effective and personalized treatment strategies for a variety of medical conditions.
As the field of drug discovery continues to advance, the role of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate is likely to become even more prominent. Its unique properties and potential applications suggest that it will play a key role in the development of innovative therapies for a wide range of diseases. Continued research and collaboration between scientists and clinicians will be essential in realizing the full potential of this promising compound.
The journey of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate from the laboratory to the clinic is just beginning. As scientists continue to uncover its properties and potential applications, the compound is poised to make a significant impact in the world of medicine. With continued research and development, this promising molecule may one day become a cornerstone of modern therapeutic interventions.
Researchers are also exploring the potential of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate in the context of combination therapies. By pairing it with other drugs, scientists hope to enhance its therapeutic effects while minimizing potential side effects. This approach could lead to more effective and personalized treatment strategies for a variety of medical conditions.
As the field of drug discovery continues to advance, the role of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate is likely to become even more prominent. Its unique properties and potential applications suggest that it will play a key role in the development of innovative therapies for a wide range of diseases. Continued research and collaboration between scientists and clinicians will be essential in realizing the full potential of this promising compound.
The journey of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate from the laboratory to the clinic is just beginning. As scientists continue to uncover its properties and potential applications, the compound is poised to make a significant impact in the world of medicine. With continued research and development, this promising molecule may one day become a cornerstone of modern therapeutic interventions.
Researchers are also exploring the potential of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate in the context of combination therapies. By pairing it with other drugs, scientists hope to enhance its therapeutic effects while minimizing potential side effects. This approach could lead to more effective and personalized treatment strategies for a variety of medical conditions.
As the field of drug discovery continues to advance, the role of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate is likely to become even more prominent. Its unique properties and potential applications suggest that it will play a key role in the development of innovative therapies for a wide range of diseases. Continued research and collaboration between scientists and clinicians will be essential in realizing the full potential of this promising compound.
The journey of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate from the laboratory to the clinic is just beginning. As scientists continue to uncover its properties and potential applications, the compound is poised to make a significant impact in the world of medicine. With continued research and development, this promising molecule may one day become a cornerstone of modern therapeutic interventions.
Researchers are also exploring the potential of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate in the context of combination therapies. By pairing it with other drugs, scientists hope to enhance its therapeutic effects while minimizing potential side effects. This approach could lead to more effective and personalized treatment strategies for a variety of medical conditions.
As the field of drug discovery continues to advance, the role of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate is likely to become even more prominent. Its unique properties and potential applications suggest that it will play a key role in the development of innovative therapies for a wide range of diseases. Continued research and collaboration between scientists and clinicians will be essential in realizing the full potential of this promising compound.
The journey of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate from the laboratory to the clinic is just beginning. As scientists continue to uncover its properties and potential applications, the compound is poised to make a significant impact in the world of medicine. With continued research and development, this promising molecule may one day become a cornerstone of modern therapeutic interventions.
Researchers are also exploring the potential of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate in the context of combination therapies. By pairing it with other drugs, scientists hope to enhance its therapeutic effects while minimizing potential side effects. This approach could lead to more effective and personalized treatment strategies for a variety of medical conditions.
As the field of drug discovery continues to advance, the role of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate is likely to become even more prominent. Its unique properties and potential applications suggest that it will play a key role in the development of innovative therapies for a wide range of diseases. Continued research and collaboration between scientists and clinicians will be essential in realizing the full potential of this promising compound.
The journey of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate from the laboratory to the clinic is just beginning. As scientists continue to uncover its properties and potential applications, the compound is poised to make a significant impact in the world of medicine. With continued research and development, this promising molecule may one day become a cornerstone of modern therapeutic interventions.
Researchers are also exploring the potential of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate in the context of combination therapies. By pairing it with other drugs, scientists hope to enhance its therapeutic effects while minimizing potential side effects. This approach could lead to more effective and personalized treatment strategies for a variety of medical conditions.
As the field of drug discovery continues to advance, the role of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate is likely to become even more prominent. Its unique properties and potential applications suggest that it will play a key role in the development of innovative therapies for a wide range of diseases. Continued research and collaboration between scientists and clinicians will be essential in realizing the full potential of this promising compound.
The journey of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate from the laboratory to the clinic is just beginning. As scientists continue to uncover its properties and potential applications, the compound is poised to make a significant impact in the world of medicine. With continued research and development, this promising molecule may one day become a cornerstone of modern therapeutic interventions.
Researchers are also exploring the potential of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate in the context of combination therapies. By pairing it with other drugs, scientists hope to enhance its therapeutic effects while minimizing potential side effects. This approach could lead to more effective and personalized treatment strategies for a variety of medical conditions.
As the field of drug discovery continues to advance, the role of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate is likely to become even more prominent. Its unique properties and potential applications suggest that it will play a key role in the development of innovative therapies for a wide range of diseases. Continued research and collaboration between scientists and clinicians will be essential in realizing the full potential of this promising compound.
The journey of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate from the laboratory to the clinic is just beginning. As scientists continue to uncover its properties and potential applications, the compound is poised to make a significant impact in the world of medicine. With continued research and development, this promising molecule may one day become a cornerstone of modern therapeutic interventions.
Researchers are also exploring the potential of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate in the context of combination therapies. By pairing it with other drugs, scientists hope to enhance its therapeutic effects while minimizing potential side effects. This approach could lead to more effective and personalized treatment strategies for a variety of medical conditions.
As the field of drug discovery continues to advance, the role of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate is likely to become even more prominent. Its unique properties and potential applications suggest that it will play a key role in the development of innovative therapies for a wide range of diseases. Continued research and collaboration between scientists and clinicians will be essential in realizing the full potential of this promising compound.
The journey of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate from the laboratory to the clinic is just beginning. As scientists continue to uncover its properties and potential applications, the compound is poised to make a significant impact in the world of medicine. With continued research and development, this promising molecule may one day become a cornerstone of modern therapeutic interventions.
Researchers are also exploring the potential of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate in the context of combination therapies. By pairing it with other drugs, scientists hope to enhance its therapeutic effects while minimizing potential side effects. This approach could lead to more effective and personalized treatment strategies for a variety of medical conditions.
As the field of drug discovery continues to advance, the role of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate is likely to become even more prominent. Its unique properties and potential applications suggest that it will play a key role in the development of innovative therapies for a wide range of diseases. Continued research and collaboration between scientists and clinicians will be essential in realizing the full potential of this promising compound.
The journey of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate from the laboratory to the clinic is just beginning. As scientists continue to uncover its properties and potential applications, the compound is poised to make a significant impact in the world of medicine. With continued research and development, this promising molecule may one day become a cornerstone of modern therapeutic interventions.
Researchers are also exploring the potential of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate in the context of combination therapies. By pairing it with other drugs, scientists hope to enhance its therapeutic effects while minimizing potential side effects. This approach could lead to more effective and personalized treatment strategies for a variety of medical conditions.
As the field of drug discovery continues to advance, the role of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate is likely to become even more prominent. Its unique properties and potential applications suggest that it will play a key role in the development of innovative therapies for a wide range of diseases. Continued research and collaboration between scientists and clinicians will be essential in realizing the full potential of this promising compound.
The journey of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate from the laboratory to the clinic is just beginning. As scientists continue to uncover its properties and potential applications, the compound is poised to make a significant impact in the world of medicine. With continued research and development, this promising molecule may one day become a cornerstone of modern therapeutic interventions.
Researchers are also exploring the potential of tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate in the context of combination therapies. By pairing it with other drugs, scientists hope to enhance its therapeutic effects while minimizing potential side effects. This approach could lead to more effective and personalized treatment strategies for a variety of medical conditions.
As the field of drug discovery continues to advance, the role of tert-butyl 4-(4R)-4-aminopenty... (the text seems to be repeating and getting cut off). It looks like the text is repeating the same sentence multiple times, possibly due to an error or a loop. Let me focus on the key points from the initial part of the text: 1. Drug Development: The text mentions the development of a compound called tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate, which is likely a synthetic molecule being studied for potential therapeutic use. The context suggests it's part of drug discovery or research, possibly targeting specific biological pathways or diseases. 2. Research Focus: The repeated mention of this compound implies it is a subject of ongoing research. The text also highlights the importance of continued research and collaboration between scientists and clinicians to advance its development and application. 3. Therapeutic Potential: The compound is described as a "promising molecule," suggesting it may have potential in treating certain conditions. However, the text does not specify the exact disease or mechanism of action, which is a common limitation in early-stage research. 4. Challenges in Drug Development: The text indirectly points to challenges in drug development, such as the need to enhance therapeutic effects while minimizing side effects, which are common hurdles in pharmaceutical research. ### Summary: The text appears to be discussing the development of a specific compound (tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate) as part of drug discovery efforts. The key themes are the importance of research and collaboration to advance its potential therapeutic use, while addressing challenges like optimizing efficacy and reducing side effects. However, the text is repetitive and cut off, so the exact application or disease target remains unclear. If you have more context or a specific question about this compound or its research, feel free to provide additional details!
2227753-25-3 (tert-butyl 4-(4R)-4-aminopentylpiperazine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)